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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127

An In-depth Overview of the Material Safety Data Sheet (MSDS) for Drug Development
Professionals

This technical guide provides a comprehensive overview of the material safety data for 1-
(Hydroxymethyl)cyclohexanol (CAS No. 15753-47-6), a key intermediate in various organic
syntheses. The information is curated for researchers, scientists, and professionals in drug
development, presenting critical safety data, handling protocols, and hazard management
strategies in a clear and accessible format.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 1-
(Hydroxymethyl)cyclohexanol is paramount for its safe handling and use in experimental
settings. The following table summarizes key quantitative data for this compound.
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Property Value Reference
Molecular Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Odor Mild, pleasant [2]
Solubility Soluble in water [2]
LogP (Octanol-Water Partition

Coefficient) 05 s
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 1 [1]
Topological Polar Surface Area  40.5 A2 [1]

Exact Mass

130.099379685 Da

[1]

Hazard Identification and GHS Classification

1-(Hydroxymethyl)cyclohexanol is classified under the Globally Harmonized System (GHS)

with specific hazard statements that necessitate careful handling and the use of appropriate

personal protective equipment (PPE).

Hazard Class GHS Classification

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye
I Category 2A
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract

(Single Exposure) irritation)

H335: May cause respiratory
irritation
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Data sourced from PubChem CID 251259.[1]

The following diagram illustrates the logical workflow for hazard identification and response
based on the GHS classifications.

,,,,,,

Click to download full resolution via product page

Caption: GHS Hazard and Response Workflow.

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 1-(Hydroxymethyl)cyclohexanol are not readily
available in the public domain, the GHS classifications are typically determined through
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). The following are summaries of the likely
methodologies used to assess the reported hazards.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test provides information on the potential of a substance to cause skin irritation or
corrosion.[3][4][5][6][7]

e Principle: A single dose of the test substance is applied to a small area of the skin
(approximately 6 cm2) of an experimental animal, typically an albino rabbit.[4] The untreated
skin of the animal serves as a control.

e Procedure:

The fur is removed from the test area on the animal's back.

[¢]

[e]

The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to the prepared skin
and covered with a gauze patch and semi-occlusive dressing.[4]

[e]

The exposure period is typically 4 hours.[4]

o

After exposure, the residual test substance is removed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at specified
intervals (e.qg., 1, 24, 48, and 72 hours) after patch removal.[8] The observation period can
extend up to 14 days to assess the reversibility of the effects.[4]

o Classification: The substance is classified as an irritant based on the severity and
persistence of the observed skin reactions.[3][5]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline outlines the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.[8][9][10][11]

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal, usually an albino rabbit.[8] The other eye remains untreated and
serves as a control.

e Procedure:
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o Asingle dose of the test substance is instilled into the lower eyelid of one eye.

o The eyelids are held together for a short period to prevent loss of the substance.

» Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after application.[8][11] The observation
period may be extended to assess the reversibility of any effects.

» Classification: The substance is classified based on the severity and reversibility of the
ocular lesions observed.[9]

Acute Inhalation Toxicity (OECD Guideline 403)

This test is designed to evaluate the health hazards arising from short-term exposure to a
substance by inhalation.[12][13][14][15][16]

e Principle: Animals, typically rats, are exposed to the test substance in the form of a gas,
vapor, or aerosol in a controlled atmosphere for a defined period.[13][14]

e Procedure:

o Animals are placed in an inhalation chamber with a dynamic airflow containing a precisely
controlled concentration of the test substance.

o The standard exposure duration is 4 hours.[14][15][16]

» Observation: Animals are monitored for signs of toxicity during and after exposure for a
period of at least 14 days.[13][15][16] Observations include changes in respiratory patterns,
clinical signs of toxicity, and body weight. A gross necropsy is performed at the end of the
observation period.

» Classification: The substance's potential to cause respiratory irritation and other systemic
toxic effects is determined based on the observed outcomes.

The following diagram illustrates a generalized experimental workflow for toxicological
assessment.
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Generalized Toxicological Assessment Workflow

Test Substance:
1-(Hydroxymethyl)cyclohexanol

Hazard Asse;;sment Protocols

OECD 405: Eye Irritation OECD 403: Inhalation Toxicity
/ Observatio‘; and Data Collection \

Observe for Erythema and Edema Observe for Corneal, Iris, and Conjunctival Lesions Monitor Clinical Signs and Respiratory Effects

OECD 404: Skin Irritation

GHS gylassification

Classify Skin Irritant (H315) Classify Eye Irritant (H319) Classify Respiratory Irritant (H335)

Click to download full resolution via product page
Caption: Generalized Toxicological Assessment Workflow.

Safe Handling and Storage

Given the hazardous nature of 1-(Hydroxymethyl)cyclohexanol, strict adherence to safety
protocols is essential.

» Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation exposure.

» Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
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o Hand Protection: Wear compatible chemical-resistant gloves.

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

» Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the substance.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. If respiratory symptoms persist, seek medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention from an
ophthalmologist.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you
feel unwell.

Conclusion

1-(Hydroxymethyl)cyclohexanol is a valuable chemical intermediate with defined hazards
that require careful management. This guide provides essential safety information to support its
responsible use in research and development. By understanding its properties, adhering to
safe handling practices, and being prepared for emergency situations, researchers can
minimize risks and ensure a safe working environment. It is imperative to consult the full Safety
Data Sheet (SDS) provided by the supplier before using this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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